Cas no 1413843-71-6 ((+)-Orobanchyl acetate)

• Product Name: (+)-Orobanchyl acetate
• CAS No: 1413843-71-6
• MF: C₂₁H₂₄O₇
• MW: 388.411067008972
• CID: 3026273
• PubChem ID: 54754035
• Update Time: 2025-10-30

(+)-Orobanchyl acetate Chemical and Physical Properties

Names and Identifiers

• Orobanchyl acetate
• (+)-Orobanchyl acetate
• 1413843-71-6
• SCHEMBL13857722
• SureCN13857722
• UNII-KDR5EQ1GKY
• DTXSID501315805
• AKOS040762150
• Orobanchyl acetate [MI]
• DA-56486
• KDR5EQ1GKY
• ((3E,3aR,4R,8bR)-8,8-dimethyl-3-(((2R)-4-methyl-5-oxo-2H-furan-2-yl)oxymethylene)-2-oxo-3a,4,5,6,7,8b-hexahydroindeno(1,2-b)furan-4-yl) acetate
• C09059
• CS-0143803
• 2H-Indeno[1,2-b]furan-2-one, 4-(acetyloxy)-3-[[[(2R)-2,5-dihydro-4-methyl-5-oxo-2-furanyl]oxy]methylene]-3,3a,4,5,6,7,8,8b-octahydro-8,8-dimethyl-, (3E,3aR,4R,8bR)-
• [(3E,3aR,4R,8bR)-8,8-dimethyl-3-[[(2R)-4-methyl-5-oxo-2H-furan-2-yl]oxymethylidene]-2-oxo-3a,4,5,6,7,8b-hexahydroindeno[1,2-b]furan-4-yl] acetate
• [(3E,3aR,4R,8bR)-8,8-dimethyl-3-[[(2R)-4-methyl-5-oxo-2H-furan-2-yl]oxymethylene]-2-oxo-3a,4,5,6,7,8b-hexahydroindeno[1,2-b]furan-4-yl] acetate
• HY-138022
• (3E,3aR,4R,8bR)-4-(Acetyloxy)-3-((((2R)-2,5-dihydro-4-methyl-5-oxo-2-furanyl)oxy)methylene)-3,3a,4,5,6,7,8,8b-octahydro-8,8-dimethyl-2H-indeno(1,2-b)furan-2-one
• 2H-Indeno(1,2-b)furan-2-one, 4-(acetyloxy)-3-((((2R)-2,5-dihydro-4-methyl-5-oxo-2-furanyl)oxy)methylene)-3,3a,4,5,6,7,8,8b-octahydro-8,8-dimethyl-, (3E,3aR,4R,8bR)-

• Inchi： 1S/C21H24O7/c1-10-8-14(27-19(10)23)25-9-13-15-17(26-11(2)22)12-6-5-7-21(3,4)16(12)18(15)28-20(13)24/h8-9,14-15,17-18H,5-7H2,1-4H3/b13-9+/t14-,15+,17-,18+/m1/s1
• InChI Key： DLRIUVHQJRZTMZ-CQMYTRALSA-N
• SMILES： O1C(/C(=C/O[C@H]2C=C(C)C(=O)O2)/[C@H]2[C@@H](C3CCCC(C)(C)C=3[C@@H]12)OC(C)=O)=O

Computed Properties

• Exact Mass: 388.15220310g/mol
• Monoisotopic Mass: 388.15220310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 845
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1
• XLogP3: 2.2

Experimental Properties

• Color/Form: Powder

(+)-Orobanchyl acetate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Strigolactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Strigolactones

Additional information on (+)-Orobanchyl acetate

Recent Advances in the Study of (+)-Orobanchyl Acetate (CAS: 1413843-71-6): A Comprehensive Research Brief

The compound (+)-Orobanchyl acetate (CAS: 1413843-71-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. As a naturally occurring strigolactone analog, it plays a crucial role in plant-microbe interactions, particularly in the germination of parasitic plants such as Orobanche and Striga species. Recent studies have expanded its potential applications, including its use as a lead compound in the development of novel agrochemicals and therapeutic agents. This research brief synthesizes the latest findings on (+)-Orobanchyl acetate, focusing on its chemical properties, biological activities, and emerging applications.

One of the most notable advancements in the study of (+)-Orobanchyl acetate is its structural elucidation and synthesis. Researchers have successfully developed efficient synthetic routes to produce this compound in high yields, enabling further pharmacological and agricultural investigations. The compound's unique structure, characterized by a bicyclic lactone core, has been shown to interact with specific receptors in parasitic plants, triggering germination. This mechanism has been leveraged to design synthetic analogs with enhanced activity and selectivity, offering new strategies for controlling parasitic weed infestations in agriculture.

In addition to its agricultural applications, (+)-Orobanchyl acetate has shown promise in biomedical research. Recent in vitro and in vivo studies have demonstrated its potential as a modulator of plant hormone signaling pathways, which may have implications for human health. For instance, strigolactones, including (+)-Orobanchyl acetate, have been linked to the regulation of angiogenesis and inflammation, suggesting possible therapeutic uses in cancer and inflammatory diseases. However, further research is needed to fully elucidate its pharmacokinetics and pharmacodynamics in mammalian systems.

The environmental impact of (+)-Orobanchyl acetate and its derivatives has also been a focus of recent studies. Given its role in stimulating the germination of parasitic plants, researchers are investigating its ecological effects and potential risks to non-target species. Sustainable production methods and biodegradable formulations are being explored to mitigate any adverse environmental consequences. These efforts align with the growing demand for eco-friendly agrochemicals and highlight the compound's potential as a green alternative to traditional herbicides.

Looking ahead, the research community is optimistic about the future of (+)-Orobanchyl acetate. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield new insights into its mechanisms of action and applications. The integration of computational modeling and high-throughput screening techniques may further accelerate the discovery of novel derivatives with improved efficacy and safety profiles. As the body of evidence grows, (+)-Orobanchyl acetate is poised to become a cornerstone in both agricultural and pharmaceutical innovation.